N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide

• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol
• IUPAC Name: 5-methyl-N-(3-propan-2-ylphenyl)-1-pyridin-2-ylpyrazole-4-carboxamide
• InChI: InChI=1S/C19H20N4O/c1-13(2)15-7-6-8-16(11-15)22-19(24)17-12-21-23(14(17)3)18-9-4-5-10-20-18/h4-13H,1-3H3,(H,22,24)
• InChI Key: XKLQZPZMBNOTDK-UHFFFAOYSA-N
• SMILES: CC1=C(C=NN1C2=CC=CC=N2)C(=O)NC3=CC=CC(=C3)C(C)C

Description

N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide, also known as Compound A, is a synthetic molecule that has been the subject of scientific research due to its potential therapeutic applications. It is a small molecule inhibitor of a specific protein target, which makes it a promising candidate for the development of new drugs.

Mechanism Of Action

The mechanism of action of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A involves the inhibition of a specific protein target, which is involved in several cellular processes. By inhibiting this protein, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A can disrupt the signaling pathways that lead to tumor growth, inflammation, and neuronal damage. The specificity of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A for this protein target makes it a promising candidate for the development of targeted therapies.
Biochemical and Physiological Effects
N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been shown to have several biochemical and physiological effects in preclinical studies. In cancer research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been shown to inhibit tumor growth and induce apoptosis in cancer cells. In inflammation research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been shown to reduce the production of inflammatory cytokines and improve tissue damage. In neurological research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been shown to protect neurons from oxidative stress and improve cognitive function.

Advantages And Limitations For Lab Experiments

N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has several advantages for use in lab experiments, including its specificity for a single protein target, its ease of synthesis, and its potential for the development of targeted therapies. However, there are also limitations to its use, including its potential toxicity and the need for further research to determine its safety and efficacy in humans.

Future Directions

There are several future directions for research on N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A, including its potential use in combination therapies for cancer and inflammation, its potential for the treatment of neurological disorders, and its optimization for use in clinical trials. Further research is needed to determine the safety and efficacy of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A in humans and to identify any potential side effects. Additionally, the development of new synthetic methods and modifications to the structure of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A could lead to the development of more potent and selective inhibitors.

Synthesis Methods

The synthesis of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A involves several steps, including the formation of the pyrazole ring and the introduction of the pyridine and isopropylphenyl groups. The final product is obtained through a reaction with a carboxylic acid derivative. The synthesis of N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been optimized to improve yield and purity, making it a viable option for large-scale production.

Scientific Research Applications

N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been studied for its potential therapeutic applications in several areas, including cancer, inflammation, and neurological disorders. In cancer research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has shown promising results as an inhibitor of a specific protein target that is involved in tumor growth and survival. In inflammation research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been shown to reduce the production of inflammatory cytokines, which could make it a useful treatment for chronic inflammatory diseases. In neurological research, N-(3-isopropylphenyl)-5-methyl-1-(2-pyridinyl)-1H-pyrazole-4-carboxamide A has been studied for its potential to protect neurons from damage and improve cognitive function.